Cas no 207853-59-6 (Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]-)

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- structure
207853-59-6 structure
Product Name:Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]-
CAS No:207853-59-6
MF:C11H13NO2S
MW:223.29142165184
MDL:MFCD00082630
CID:1396231
PubChem ID:577240
Update Time:2025-09-18

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]-
    • 2-(4-propan-2-ylphenyl)sulfonylacetonitrile
    • DB-162797
    • 2-(4-isopropylbenzenesulfonyl)acetonitrile
    • Maybridge4_002065
    • 2-((4-Isopropylphenyl)sulfonyl)acetonitrile
    • Oprea1_598889
    • AKOS005203448
    • 2-[4-(propan-2-yl)benzenesulfonyl]acetonitrile
    • CCG-49985
    • SR-01000639400-1
    • BRD-K35508013-001-01-9
    • NCGC00176959-01
    • STL134626
    • 4-Isopropylbenzenesulfonylacetonitrile
    • DTXSID60341946
    • MS-6882
    • SCHEMBL4070177
    • CS-0320709
    • Acetonitrile, 2-(4-isopropylphenylsulfonyl)-
    • HMS1526N19
    • Acetonitrile, 2-[[4-(1-methylethyl)phenyl]sulfonyl]-
    • 207853-59-6
    • {[4-(propan-2-yl)phenyl]sulfonyl}acetonitrile
    • SIIXKRNTWBNFPO-UHFFFAOYSA-N
    • [(4-Isopropylphenyl)sulfonyl]acetonitrile #
    • MFCD00082630
    • ALBB-034677
    • 4-Isopropylbenzenesulphonylacetonitrile
    • MDL: MFCD00082630
    • Inchi: 1S/C11H13NO2S/c1-9(2)10-3-5-11(6-4-10)15(13,14)8-7-12/h3-6,9H,8H2,1-2H3
    • InChI Key: SIIXKRNTWBNFPO-UHFFFAOYSA-N
    • SMILES: S(CC#N)(C1C=CC(=CC=1)C(C)C)(=O)=O

Computed Properties

  • Exact Mass: 223.06679
  • Monoisotopic Mass: 223.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 399.7±42.0 °C at 760 mmHg
  • Flash Point: 195.5±27.9 °C
  • PSA: 57.93
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- Security Information

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB161353-1 g
4-Isopropylbenzenesulphonylacetonitrile
207853-59-6
1 g
€132.50 2023-07-20
abcr
AB161353-2 g
4-Isopropylbenzenesulphonylacetonitrile
207853-59-6
2 g
€167.50 2023-07-20
abcr
AB161353-5 g
4-Isopropylbenzenesulphonylacetonitrile
207853-59-6
5 g
€290.00 2023-07-20
abcr
AB161353-10 g
4-Isopropylbenzenesulphonylacetonitrile
207853-59-6
10 g
€325.00 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1391379-1g
2-((4-Isopropylphenyl)sulfonyl)acetonitrile
207853-59-6 98%
1g
¥2961 2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1391379-5g
2-((4-Isopropylphenyl)sulfonyl)acetonitrile
207853-59-6 98%
5g
¥9662 2023-04-14
abcr
AB161353-1g
4-Isopropylbenzenesulphonylacetonitrile; .
207853-59-6
1g
€132.50 2025-02-20
abcr
AB161353-2g
4-Isopropylbenzenesulphonylacetonitrile; .
207853-59-6
2g
€167.50 2025-02-20
abcr
AB161353-5g
4-Isopropylbenzenesulphonylacetonitrile; .
207853-59-6
5g
€290.00 2025-02-20
abcr
AB161353-10g
4-Isopropylbenzenesulphonylacetonitrile; .
207853-59-6
10g
€325.00 2025-02-20

Acetonitrile, [[4-(1-methylethyl)phenyl]sulfonyl]- Related Literature

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.